Cas no 898406-95-6 (N'-(2,4-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898406-95-6
• MF: C₂₄H₃₀FN₃O₄S
• MW: 475.576108455658
• CID: 5762935
• PubChem ID: 18574574
• Update Time: 2025-05-19

N'-(2,4-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethylphenyl)-N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• AKOS024661311
• N'-(2,4-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• 898406-95-6
• F2571-0548
• N1-(2,4-dimethylphenyl)-N2-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(2,4-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

• Inchi： 1S/C24H30FN3O4S/c1-16-7-10-22(18(3)14-16)27-24(30)23(29)26-12-11-19-6-4-5-13-28(19)33(31,32)20-8-9-21(25)17(2)15-20/h7-10,14-15,19H,4-6,11-13H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key： IJMBWBGIKVXPJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCCCC1CCNC(C(NC1C=CC(C)=CC=1C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 475.19410578g/mol
• Monoisotopic Mass: 475.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on N'-(2,4-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(2,4-Dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 898406-95-6, commonly referred to as N'-(2,4-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a derivative of piperidine, a six-membered cyclic amine, and incorporates a sulfonamide group, which is known for its bioavailability and stability in biological systems. The presence of the dimethylphenyl group further enhances its pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The sulfonamide moiety in the molecule plays a crucial role in its ability to inhibit specific enzymes and receptors involved in these pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding underscores its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

The synthesis of N'-(2,4-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the piperidine ring, followed by the introduction of the sulfonamide group and the dimethylphenyl substituent. These steps require precise control over reaction conditions to ensure high yields and purity. Notably, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as good solubility and moderate permeability across biological membranes. These characteristics are essential for achieving effective drug delivery and ensuring that therapeutic concentrations are maintained in target tissues. Preclinical studies conducted in animal models have shown that the compound exhibits excellent bioavailability when administered orally, making it a viable option for systemic therapies.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Researchers have identified that it can selectively target cancer cells by modulating key oncogenic pathways such as the PI3K/AKT/mTOR pathway. This selectivity reduces the likelihood of adverse effects on healthy cells, which is a major challenge in conventional chemotherapy. Furthermore, recent preclinical trials have shown that this compound can enhance the efficacy of existing chemotherapeutic agents when used in combination, suggesting its potential as a synergistic partner in anticancer regimens.

The structural versatility of N'-(2,4-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide also makes it an attractive candidate for exploring other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. For example, its ability to inhibit beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease pathology, has been reported in recent studies published in *Nature Communications*. This opens up new avenues for developing drugs targeting amyloid-beta production.

In conclusion, N'-(2,4-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide (CAS No. 898406-95-6) represents a cutting-edge molecule with diverse applications across multiple therapeutic domains. Its unique chemical structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a leading candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to advancing modern medicine.